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Compound of Interest

Compound Name: a-helical CRF 9-41
CAS No.: 90880-23-2
Cat. No.: B1139623
Get Quote
. J

-helical CRF(9-41) to prevent aggregation and oxidation.

Compound Profile & Physicochemical Properties
-helical CRF(9-41) is a synthetic peptide antagonist of Corticotropin-Releasing Factor (CRF).[1]

[2][3] Unlike the native peptide, this analog is conformationally constrained to form an
amphipathic

-helix, enhancing its interaction with CRF receptors. However, this structural constraint and the
presence of specific residues (Methionine) create unique solubility and stability challenges.[2]
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Specification

Systematic Name

-Helical Corticotropin-Releasing Factor (9-41)

~3,826.4 Da (Varies slightly by counter-ion, e.g.,

Molecular Weight
TFA salt)
DLTFHLLREMLEMAKAEQEAEQAALNRLLLEE
Sequence A-NH

Isoelectric Point (pl)

~4.5 (Theoretical)

Solubility (Organic)

Soluble in DMSO, DMF, Ethanol (~30 mg/mL)

Solubility (Aqueous)

Poor; <1 mg/mL in neutral buffers.[2] Soluble in
0.1% TFA.[4]

Critical Residues

Methionine (Met-21, Met-24): High risk of

oxidation.[2]

Receptor Affinity

High affinity antagonist for

; Partial agonist/antagonist for

The Solvent Paradox: Why DMSO?

The preparation of this peptide presents a "Solvent Paradox.” The peptide is amphipathic but

aggregates in neutral aqueous buffers due to hydrophobic intermolecular interactions.

o The Necessity of DMSO: Dimethyl Sulfoxide (DMSO) is required to disrupt secondary

structure aggregates (beta-sheets) and solvate the hydrophobic face of the

-helix.[2]

e The Risk of DMSO: DMSO is hygroscopic (absorbs water from air).[2] Water in DMSO
lowers the freezing point and can facilitate the oxidation of the Methionine (Met) residues in

the sequence to Methionine Sulfoxide, rendering the peptide biologically inactive.[2]
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Expert Insight: To mitigate oxidation, use anhydrous, sterile-filtered DMSO (Grade:

99.9%) and minimize air exposure.[2]

Protocol A: Preparation of Master Stock Solution
(DMSO)

Goal: Create a high-concentration (e.g., 5 mM or 10 mM) master stock to minimize the final
percentage of DMSO in your biological assay.

Materials
e -helical CRF(9-41) lyophilized powder (store at -20°C until use).[2]

¢ Anhydrous DMSO (Sigma-Aldrich or equivalent, PCR grade).[2]
e Argon or Nitrogen gas (optional but recommended).[2][5]

e Low-binding microcentrifuge tubes (Amber colored preferred to protect from light).[2]

Step-by-Step Methodology

» Equilibration: Remove the peptide vial from the freezer and place it in a desiccator. Allow it to
warm to room temperature (~30-60 mins) before opening.

o Reasoning: Opening a cold vial causes atmospheric moisture to condense on the
hygroscopic peptide, leading to hydrolysis or weighing errors.

» Weighing: Weigh the peptide using an analytical balance.

o Calculation: Use the Net Peptide Content (NPC) from the Certificate of Analysis, not just
the gross weight, for precise molarity.[2]

o [2]
o Dissolution: Add the calculated volume of Anhydrous DMSO to the vial.

o Technique: Add DMSO to the peptide.[6][7] Vortex gently for 30 seconds. If particulates
remain, sonicate briefly (max 10 seconds) in a water bath.[2]
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o Visual Check: Solution must be crystal clear.

 Inert Gas Overlay (Critical): Gently blow a stream of Argon or Nitrogen into the headspace of
the tube to displace oxygen.[2]

 Aliquoting: Immediately dispense into single-use aliquots (e.g., 10-50
L).

o Reasoning: DMSO freezes at 18.5°C. Repeated freeze-thaw cycles in DMSO will induce
aggregate formation and promote oxidation. Never re-freeze a DMSO stock.

Protocol B: Aqueous Dilution for Assays

Goal: Dilute the hydrophobic stock into aqueous buffer without causing "crashing out"
(precipitation).[2]

Methodology

¢ Preparation: Pre-warm your assay buffer (e.g., PBS, HBSS) to 37°C.

o Dropwise Addition: While vortexing the buffer gently, add the DMSO stock dropwise into the
center of the liquid.

o Do NOT add buffer to the DMSO stock; this causes a local high-concentration interface
where the peptide will precipitate instantly.

o Concentration Limit: Ensure the final DMSO concentration is <0.1% (v/v) for cell-based
assays to avoid solvent toxicity.

o Example: Diluting a 10 mM stock 1:1000 yields 10

M peptide in 0.1% DMSO.

Quality Control & Storage
QC Validation

 Visual Inspection: Hold the vial against a dark background and a light source. Any
“cloudiness"” or Tyndall effect indicates aggregation.
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o HPLC Verification: If the stock is stored >1 month, run a small aliquot on RP-HPLC (C18

column).

o Oxidation Marker: Methionine sulfoxide elutes earlier than the native peptide.

Storage Conditions

State Temperature Stability Notes
Lyophilized Powder -20°C or -80°C > 2 Years Keep desiccated.
Single use only. Seal
DMSO Stock -80°C 3-6 Months
with Parafilm.
) Unstable. Prepare
Aqueous Working Sol.  4°C < 24 Hours

fresh dalily.

Biological Context & Workflow Visualization

The following diagram illustrates the critical pathway from solubilization to receptor antagonism,
highlighting the "fail states" (Aggregation/Oxidation) that this protocol prevents.
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Caption: Workflow for
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-helical CRF(9-41) preparation showing critical control points to avoid oxidation and
precipitation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1139623/docs#application-note-preparation-and-
handling-of-helical-crf-9-41-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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